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In the landscape of chemical research and pharmaceutical development, precision is
paramount. Among the fundamental physicochemical properties of a compound, its molecular
weight stands as a cornerstone of its identity. This guide provides a comprehensive technical
overview of the molecular weight of ethyltriphenyltin (Cz0H20Sn), an organotin compound
utilized in organic synthesis.[1] An accurate understanding of this parameter is critical for
stoichiometric calculations in reaction chemistry, characterization, and quality control, and for
interpreting analytical data ranging from mass spectrometry to chromatography.

This document moves beyond a simple statement of value, delving into the theoretical
calculation based on isotopic abundances, and outlining the empirical methodologies for its
verification. The protocols and explanations herein are designed to provide researchers with
the causal logic behind experimental choices, ensuring a self-validating system of analysis.

Section 1: Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Ethyltriphenyltin's molecular formula is C20H20Sn.[2][3][4] The calculation relies on the
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standard atomic weights of carbon, hydrogen, and tin, which are weighted averages of the
masses of their natural isotopes.

The standard atomic weights as provided by the International Union of Pure and Applied
Chemistry (IUPAC) and reflected in major chemical databases are:

« Carbon (C): 12.011 u[5][6]

« Hydrogen (H): 1.008 u[5][7]8]

e Tin (Sn): 118.710 u[5][9][10][11]
The calculation is as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Sn atoms x Atomic weight of Sn)

= (20 x 12.011 u) + (20 x 1.008 u) + (1 x 118.710 u) = 240.22 u + 20.16 u + 118.710 u =
379.09 u

Therefore, the molar mass of ethyltriphenyltin is 379.09 g/mol . This value is consistent with
data from various chemical information sources.[1][3][4]

Data Presentation: Core Properties

A summary of essential quantitative data for ethyltriphenyltin provides necessary context for
its analysis.
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Property Value Source

Molecular Formula C20H20Sn PubChem|[2]

Calculated Molar Mass 379.09 g/mol (Calculated)

CAS Number 5424-25-9 ChemicalBook, PubChem[2][4]
Appearance White crystalline solid ChemBK[1]

Boiling Point ~409.9 °C at 760 mmHg ChemBK, Chemsrc[1][3]

Exact Mass 380.058703 Da PubChem|[2]

Note: The exact mass is the monoisotopic mass, calculated using the mass of the most
abundant isotope of each element (e.g., 12C, tH, and in this case, likely 12°Sn). It is the value
observed in high-resolution mass spectrometry.

Section 2: Experimental Verification of Molecular
Weight

While theoretical calculation provides a precise value, empirical verification is a cornerstone of
scientific integrity. Mass spectrometry is the primary technique for determining the molecular
weight of a compound directly.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry (MS) ionizes molecules and separates the
resulting ions based on their mass-to-charge ratio (m/z).[12] For ethyltriphenyltin, observing
the molecular ion peak (M+) provides direct confirmation of its molecular weight.[12] A crucial
aspect of analyzing organotin compounds is observing the characteristic isotopic pattern of tin.
Tin has ten stable isotopes, the most abundant being 12°Sn (32.6%), 118Sn (24.2%), and 116Sn
(14.5%).[10] This results in a distinctive cluster of peaks for the molecular ion and any tin-
containing fragments, which serves as an unmistakable signature for the compound's presence

and composition.
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Sample Preparation

1. Dissolve Ethyltriphenyltin

in Volatile Solvent
(e.g., Isooctane)

Gas Chromatopgraphy (GC)

2. Inject Sample into GC

3. Vaporization & Separation
in GC Column

Mass Spectiometry (MS)

4. Eluent lonization
(e.g., Electron Impact)

5. Mass Analyzer

Separates lons by m/z

6. lon Detection

Data Avnalysis

7. ldentify Molecular lon Peak (M™)
& Tin Isotopic Pattern

Click to download full resolution via product page

Caption: Workflow for ethyltriphenyltin analysis via GC-MS.
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This protocol is a self-validating system; successful identification relies on the combination of
retention time, the molecular ion peak, and the correct isotopic distribution.

» Standard Preparation: Accurately weigh approximately 1 mg of ethyltriphenyltin and
dissolve it in 1 mL of a high-purity volatile solvent like isooctane or dichloromethane to create
a 1 mg/mL stock solution. Prepare a working standard of ~10 pg/mL via serial dilution.

e Instrumentation Setup (Typical Parameters):

o GC Inlet: Set to 250°C, splitless mode.

o Column: Use a standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um).

o Oven Program: Start at 100°C, hold for 1 minute, then ramp to 300°C at a rate of
20°C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

e MS Setup:

o lon Source: Electron Impact (El) at 70 eV.

o Source Temperature: 230°C.

o Quadrupole Temperature: 150°C.

o Scan Range: 50-500 m/z.

e Injection & Acquisition: Inject 1 pL of the working standard into the GC-MS system and begin
data acquisition.

» Data Analysis:

o Examine the total ion chromatogram to find the peak corresponding to ethyltriphenyltin.

o Analyze the mass spectrum of this peak.
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o Trustworthiness Check: The spectrum must exhibit a cluster of peaks corresponding to the
molecular ion (C20H20Sn*). Look for signals around m/z 380 (for 12°Sn), 378 (for 118Sn),
376 (for 116Sn), etc., with relative intensities matching the natural abundance of tin
isotopes.

o Also, look for a prominent fragment corresponding to the loss of the ethyl group (M-29),
which would result in the triphenyltin cation [Sn(CeHs)s3]*. This fragment would appear as
an isotopic cluster around m/z 351.[2][13]

Section 3: Structural Confirmation via NMR
Spectroscopy

While MS confirms molecular weight, Nuclear Magnetic Resonance (NMR) spectroscopy
validates the molecular structure, thereby confirming the atomic composition used in the weight
calculation.

Expertise & Experience: For ethyltriphenyltin, H NMR should show signals for both the
aromatic protons of the phenyl groups and the aliphatic protons of the ethyl group, with specific
splitting patterns (a quartet and a triplet for the ethyl group) and integration values (a ratio of
15:5, simplifying to 3:1 for phenyl vs. ethyl protons). 3C NMR would confirm the number of
unigue carbon environments. Furthermore, 11°Sn NMR would produce a characteristic chemical
shift indicative of a tetra-coordinated tin atom.
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Proposed Structure: Ethyltriphenyltin

ExXpected NMR (Spectra

H NMR:
- Phenyl Multiplets (~7-8 ppm) 13C NMR: 119Sn NMR:

- Ethyl Quartet (~1-2 ppm) - Phenyl Carbons - Single Peak in
- Ethyl Triplet (~1-2 ppm) - Ethyl Carbons Tetraorganotin Region

- Integration Ratio (15:2:3)

\Valid tion /

Data Confirms Structure,
Validating the Formula C20Hz20Sn

Click to download full resolution via product page
Caption: Logical flow from structure to NMR data validation.

o Sample Preparation: Dissolve 5-10 mg of ethyltriphenyltin in approximately 0.7 mL of
deuterated chloroform (CDCls).

o Data Acquisition: Acquire 1H, 13C, and 11°Sn spectra on a standard NMR spectrometer (e.g.,
400 MHz).

o Data Analysis:

o H Spectrum: Confirm the presence of aromatic multiplets and the characteristic quartet
and triplet of the ethyl group. Verify that the integration ratios of these signals are correct.

o 13C Spectrum: Identify the aromatic carbon signals and the two distinct aliphatic carbon
signals for the ethyl group.
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o 1195n Spectrum: Observe a single resonance at the chemical shift expected for a tetra-
substituted organotin compound.

o Trustworthiness Check: The combination of all three spectra must be fully consistent with
the proposed structure. Any deviation would invalidate the assumed molecular formula
and, by extension, the calculated molecular weight.

Conclusion

The molecular weight of ethyltriphenyltin (C20H20Sn) is a fundamental constant, determined
through both theoretical calculation and empirical measurement. Based on the standard atomic
weights of its constituent elements, its calculated molar mass is 379.09 g/mol . This value is
rigorously verified using mass spectrometry, which identifies the molecular ion and its
characteristic tin isotopic pattern, and is further supported by NMR spectroscopy, which
confirms the underlying atomic arrangement. The robust agreement between calculation and
multi-faceted experimental data provides high confidence in this value, a critical requirement for
any gquantitative application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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